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Introduction

Oleamide, an endogenous fatty acid amide, has garnered significant scientific interest due to
its multifaceted biological activities, including its role as a sleep-inducing molecule, a modulator
of the endocannabinoid system, and its influence on various neurotransmitter pathways. First
identified in the cerebrospinal fluid of sleep-deprived cats, this lipid messenger has emerged as
a promising target for therapeutic intervention in a range of physiological and pathological
conditions. This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and biological functions of oleamide, with a focus on detailed
experimental methodologies and signaling pathways to support further research and drug
development.

Chemical Structure and Physicochemical Properties

Oleamide, with the IUPAC name (9Z)-octadec-9-enamide, is the amide derivative of the
monounsaturated fatty acid, oleic acid.[1][2] Its structure consists of an 18-carbon chain with a
cis double bond between carbons 9 and 10, and a terminal amide group.[3] This seemingly
simple molecule possesses a unique set of physicochemical properties that are critical to its
biological function and behavior in experimental settings.

Table 1: Physicochemical Properties of Oleamide

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1222594?utm_src=pdf-interest
https://www.benchchem.com/pdf/Synthesis_and_Purification_of_PEG_3_Oleamide_A_Technical_Guide_for_Laboratory_Use.pdf
https://pubmed.ncbi.nlm.nih.gov/19647108/
https://www.researchgate.net/publication/26709575_Chapter_3_Biosynthesis_of_Oleamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value References

IUPAC Name (92)-octadec-9-enamide [2]
cis-9-Octadecenamide, Oleic

Synonyms ) ) [4]
acid amide

CAS Number 301-02-0 [1][5][6]

Molecular Formula CisH3sNO [21[31[5]

Molecular Weight 281.48 g/mol [2][5]
Creamy or white waxy

Appearance , [11[7]
solid/powder

Melting Point 70-76 °C [L1103171181

Boiling Point > 200 °C [1]
Insoluble in water. Soluble in

- organic solvents such as

Solubility [1](3][°]
chloroform, ethanol, DMSO,
and DMF.

logP (o/w) ~6.88 (estimated) [10]

Biological Properties and Mechanism of Action

Oleamide exerts a wide range of biological effects, primarily through its interaction with the

central nervous system. Its most well-known property is the induction of physiological sleep.[11]

[12] Beyond its hypnotic effects, oleamide has been shown to possess analgesic, anxiolytic,

and neuroprotective properties.[13][14]

The mechanism of action of oleamide is complex and involves the modulation of multiple

signaling pathways:

e Endocannabinoid System: Oleamide is a full agonist of the cannabinoid 1 (CB1) receptor,

although with a lower affinity than the endocannabinoid anandamide.[15][16] It can also

inhibit the fatty acid amide hydrolase (FAAH), the enzyme responsible for the degradation of

anandamide, thereby potentiating the effects of endogenous cannabinoids.[1][17][18]
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» Serotonergic System: Oleamide allosterically modulates several serotonin (5-HT) receptors,
including 5-HT2a and 5-HTz., potentiating their response to serotonin.[19][20][21]

o GABAergic System: Oleamide has been shown to potentiate the function of GABAa
receptors, which are the primary inhibitory neurotransmitter receptors in the brain.[14][19]

o Other Targets: Oleamide also interacts with voltage-gated sodium channels and has been
shown to activate peroxisome proliferator-activated receptor alpha (PPARQ), which is
involved in the regulation of neurogenesis.[18][22]

Key Signaling Pathways

The diverse biological effects of oleamide are a result of its interaction with multiple signaling
pathways. The following diagrams illustrate some of the key pathways modulated by oleamide.
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Oleamide Actions
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Allosteric Modulator “\Potentiator

Receptor Interactions
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Downstre‘ ;rn Effects

Decreased Neuronal Excitability Potentiation of Serotonin Signaling Enhanced GABAergic Inhibition
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Prepare Assay Buffer,
[3BH]CP55,940, Oleamide,
and Brain Membranes

'

Triplicate tubes with buffer,
radioligand, and varying
oleamide concentrations

'

Incubate at 30°C
for 60-90 minutes

'

Rapid vacuum filtration
through glass fiber filters

'

Wash filters with
ice-cold buffer

'

Scintillation counting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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